Cas no 1251616-50-8 (7-(2-chlorophenyl)-2-{1,4-dioxa-8-azaspiro[4.5]decan-8-yl}-3H,4H-thieno[3,2-d]pyrimidin-4-one)

• Product Name: 7-(2-chlorophenyl)-2-{1,4-dioxa-8-azaspiro[4.5]decan-8-yl}-3H,4H-thieno[3,2-d]pyrimidin-4-one
• CAS No: 1251616-50-8
• MF: C₁₉H₁₈ClN₃O₃S
• MW: 403.882522106171
• CID: 5434256
• Update Time: 2025-07-15

7-(2-chlorophenyl)-2-{1,4-dioxa-8-azaspiro[4.5]decan-8-yl}-3H,4H-thieno[3,2-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 7-(2-chlorophenyl)-2-(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)-1H-thieno[3,2-d]pyrimidin-4-one
• 7-(2-chlorophenyl)-2-{1,4-dioxa-8-azaspiro[4.5]decan-8-yl}-3H,4H-thieno[3,2-d]pyrimidin-4-one

• Inchi： 1S/C19H18ClN3O3S/c20-14-4-2-1-3-12(14)13-11-27-16-15(13)21-18(22-17(16)24)23-7-5-19(6-8-23)25-9-10-26-19/h1-4,11H,5-10H2,(H,21,22,24)
• InChI Key： PHHHVQQVVXLMAL-UHFFFAOYSA-N
• SMILES： C1(N2CCC3(OCCO3)CC2)=NC(=O)C2SC=C(C3=CC=CC=C3Cl)C=2N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 7-(2-chlorophenyl)-2-{1,4-dioxa-8-azaspiro[4.5]decan-8-yl}-3H,4H-thieno[3,2-d]pyrimidin-4-one

Introduction to 7-(2-chlorophenyl)-2-{1,4-dioxa-8-azaspiro[4.5]decan-8-yl}-3H,4H-thieno[3,2-d]pyrimidin-4-one (CAS No. 1251616-50-8)

7-(2-chlorophenyl)-2-{1,4-dioxa-8-azaspiro[4.5]decan-8-yl}-3H,4H-thieno[3,2-d]pyrimidin-4-one (CAS No. 1251616-50-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thienopyrimidines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The chemical structure of 7-(2-chlorophenyl)-2-{1,4-dioxa-8-azaspiro[4.5]decan-8-yl}-3H,4H-thieno[3,2-d]pyrimidin-4-one is characterized by a thienopyrimidine core linked to a 1,4-dioxa-8-azaspiro[4.5]decan ring system and a 2-chlorophenyl substituent. The spirocyclic structure provides enhanced stability and bioavailability, making it an attractive candidate for further pharmacological evaluation.

Recent studies have highlighted the potential of 7-(2-chlorophenyl)-2-{1,4-dioxa-8-azaspiro[4.5]decan-8-yl}-3H,4H-thieno[3,2-d]pyrimidin-4-one in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated its potent inhibitory activity against cancer cell lines, particularly those resistant to conventional chemotherapy. The compound was found to induce apoptosis and cell cycle arrest in human breast cancer cells, suggesting its potential as an anticancer agent.

In addition to its anticancer properties, 7-(2-chlorophenyl)-2-{1,4-dioxa-8-azaspiro[4.5]decan-8-yl}-3H,4H-thieno[3,2-d]pyrimidin-4-one has shown promising results in the treatment of inflammatory diseases. A preclinical study conducted by researchers at the University of California found that the compound effectively reduced inflammation in animal models of rheumatoid arthritis. The mechanism of action appears to involve the inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6.

The pharmacokinetic profile of 7-(2-chlorophenyl)-2-{1,4-dioxa-8-azaspiro[4.5]decan-8-yl}-3H,4H-thieno[3,2-d]pyrimidin-4-one has also been extensively studied. Research indicates that the compound exhibits favorable oral bioavailability and a long half-life, which are crucial factors for its development as a therapeutic agent. These properties make it suitable for once-daily dosing regimens in clinical settings.

Furthermore, the safety profile of 7-(2-chlorophenyl)-2-{1,4-dioxa-8-azaspiro[4.5]decan-8-yl}-3H,4H-thieno[3,2-d]pyrimidin-4-one has been evaluated in preclinical toxicity studies. Results from these studies suggest that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs such as the liver and kidneys.

The potential applications of 7-(2-chlorophenyl)-2-{1,4-dioxa-8-azaspiro[4.5]decan-8-yl}-3H,4H-thieno[3,2-d]pyrimidin-4-one extend beyond cancer and inflammatory diseases. Ongoing research is exploring its efficacy in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Preliminary findings indicate that the compound may have neuroprotective effects by reducing oxidative stress and preventing neuronal cell death.

In conclusion, 7-(2-chlorophenyl)-2-{1,4-dioxa-8-azaspiro[4.5]decan-8-yl}-3H,4H-thieno[3,2-d]pyrimidin-4-one (CAS No. 1251616-50-8) represents a promising lead compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in drug discovery programs. Continued research and clinical trials will be essential to fully realize its therapeutic potential and bring this innovative compound to patients in need.